Cas no 102308-92-9 (N,N-Dimethyl-2-(piperidin-4-yl)ethanamine dihydrochloride)

• Product Name: N,N-Dimethyl-2-(piperidin-4-yl)ethanamine dihydrochloride
• CAS No: 102308-92-9
• MF: C₉H₂₂Cl₂N₂
• MW: 229.190380573273
• CID: 1132979
• PubChem ID: 19085438
• Update Time: 2025-08-03

N,N-Dimethyl-2-(piperidin-4-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,n-dimethyl-1-(4-piperidinyl)methanamine Dihydrochloride
• n,n-dimethyl-2-(pyridin-2-yl)ethanamine hydrochloride(1:1)
• ND-4
• AC1Q3CNA
• AR-1K2290
• Dimethyl-(2-[4]piperidyl-aethyl)-amin, Dihydrochlorid
• AC1L4UJE
• dimethyl-(2-[2]pyridyl-ethyl)-amine, dihydrochloride
• Pyridine, 2-(2-(dimethylamino)ethyl)-, monohydrochloride
• 2-(2-(Dimethylamino)ethyl)pyridine hydrochloride
• 4-(2-dimethylaminoethyl)piperidine dihydrochloride
• dimethyl-(2-[4]piperidyl-ethyl)-amine, dihydrochloride
• Dimethyl-(2-[2]pyridyl-aethyl)-amin, Dihydrochlorid
• 2-Pyridineethanamine, N,N-dimethyl-, monohydrochloride
• N,N-Dimethyl-2-(piperidin-4-yl)ethanamine dihydrochloride
• n,n-dimethyl-2-(4-piperidinyl)-1-ethanamine dihydrochloride
• N,N-dimethyl-2-piperidin-4-ylethanamine;dihydrochloride
• CEA30892
• 8282AC
• SB43317
• N,N-Dimethyl-4-piperidineethanamine 2HCl
• Dimethyl-(2-piperidin-4-yl-ethyl)amine dihydrochloride
• N,N-Dimethyl-2-(4-piperidinyl)ethanamine dihydrochloride
• SCHEMBL8690390
• dimethyl[2-(piperidin-4-yl)ethyl]amine dihydrochloride
• AKOS015845586
• N,N-dimethyl-2-(piperidin-4-yl)ethan-1-amine dihydrochloride
• F80029
• MFCD07368299
• 4-Piperidineethanamine, N,N-dimethyl-, hydrochloride (1:2)
• BS-35601
• CS-0440100
• N,N-Dimethyl-2-(piperidin-4-yl)ethanaminedihydrochloride
• DB-014906
• 102308-92-9
• YAANHSFIXZSURN-UHFFFAOYSA-N

• MDL： MFCD07368299
• Inchi： 1S/C9H20N2.2ClH/c1-11(2)8-5-9-3-6-10-7-4-9;;/h9-10H,3-8H2,1-2H3;2*1H
• InChI Key： YAANHSFIXZSURN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(CCN(C)C)CC1

Computed Properties

• Exact Mass: 228.1160041g/mol
• Monoisotopic Mass: 228.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 95.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 201.2±8.0 °C at 760 mmHg
• Flash Point: 60.5±9.4 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

N,N-Dimethyl-2-(piperidin-4-yl)ethanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-Dimethyl-2-(piperidin-4-yl)ethanamine dihydrochloride

N,N-Dimethyl-2-(piperidin-4-yl)ethanamine Dihydrochloride (CAS No. 102308-92-9)

N,N-Dimethyl-2-(piperidin-4-yl)ethanamine dihydrochloride is a chemical compound with the CAS registry number 102308-92-9. This compound is a dihydrochloride salt of N,N-dimethyl-2-(piperidin-4-yl)ethanamine, which belongs to the class of tertiary amines. The molecule consists of a piperidine ring, a two-carbon chain with dimethylamine groups, and two hydrochloric acid molecules as counterions. This compound is widely used in various fields, including pharmaceuticals, agrochemicals, and materials science.

The structure of N,N-Dimethyl-2-(piperidin-4-yl)ethanamine dihydrochloride is characterized by its piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. The piperidine ring is substituted at the 4-position with an ethanamine group that is further dimethylated at the nitrogen atom. The presence of the dimethyl groups on the nitrogen atom imparts basicity to the molecule, making it suitable for various applications that require amine functionality.

Recent studies have shown that N,N-Dimethyl-2-(piperidin-4-yl)ethanamine dihydrochloride has potential applications in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. The compound's amphiphilic nature, due to the combination of hydrophilic and hydrophobic groups, makes it an ideal candidate for this purpose.

In addition to its role in drug delivery, N,N-Dimethyl-2-(piperidin-4-yl)ethanamine dihydrochloride has been investigated for its potential in catalysis. The compound's ability to act as a phase-transfer catalyst has been studied in various organic reactions, including nucleophilic substitutions and reductions. Its ability to facilitate these reactions under mild conditions has made it a valuable tool in green chemistry.

The synthesis of N,N-Dimethyl-2-(piperidin-4-y)l)ethanamine dihydrochloride typically involves the reaction of piperidine derivatives with appropriate alkylating agents in the presence of acid catalysts. The reaction conditions are optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly synthesis routes for this compound.

In terms of safety and handling, N,N-Dimethyl-)l)ethanamine dihydrochloride should be handled with care due to its basic nature. It can cause skin irritation and should be stored in a cool, dry place away from incompatible materials such as acids and oxidizing agents.